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Compound Name:

carbaldehyde
CAS No.: 73568-33-9
Cat. No.: B1600441

Get Quote

Executive Summary: The Quinoline-3-Carbaldehyde
Scaffold

In the landscape of heterocyclic drug design, the quinoline-3-carbaldehyde moiety stands as a
"privileged scaffold."[1][2] Unlike simple quinolines, the C3-formyl group provides a highly
reactive handle for further derivatization (e.g., Schiff bases, hydrazones, chalcones), while the
bicyclic core allows for extensive electronic tuning via substitution at positions C2, C6, C7, and
Cs.

This guide objectively compares the performance of substituted quinoline-3-carbaldehydes
against standard-of-care agents in Tuberculosis (TB), Malaria, and Oncology. It synthesizes
data from recent high-impact studies to establish a validated Structure-Activity Relationship
(SAR).

Synthesis: The Vilsmeier-Haack Protocol
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The most robust route to 2-chloro-3-formylquinolines is the Vilsmeier-Haack cyclization of
acetanilides.[3] This method is preferred over the Friedlander synthesis for this specific
derivative due to its ability to simultaneously install the C2-chloro and C3-formyl groups.

Optimized Experimental Workflow
e Precursor: Substituted Acetanilide[4]

e Reagent:

| DMF (Vilsmeier Reagent)[3][5]

¢ Mechanism: Chloroiminium salt formation

Electrophilic attack on acetanilide
Cyclization

Hydrolysis.

Step-by-Step Protocol
» Reagent Preparation: Cool dry DMF (3 equiv) to 0°C. Add

(7 equiv) dropwise with stirring. Critical: Maintain temp < 5°C to prevent thermal
decomposition of the chloroiminium salt.

o Addition: Add the substituted acetanilide (1 equiv) portion-wise.

o Cyclization: Heat the mixture to 80—90°C for 4-16 hours. Monitor via TLC (Ethyl
Acetate:Hexane 3:7).[3]

e Quenching: Pour the reaction mixture into crushed ice/water with vigorous stirring.
« Isolation: Neutralize with saturated

to precipitate the yellow solid. Filter, wash with cold water, and recrystallize from
ethanol/DMF.

Visualization: Synthesis Pathway
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Figure 1: Vilsmeier-Haack cyclization workflow for generating the core scaffold.

Comparative Performance Analysis
A. Antitubercular Activity (Target: M. tuberculosis
H37Rv)

Quinoline-3-carbaldehydes, particularly hydrazone derivatives, have shown superior potency
compared to first-line antibiotics in resistant strains.

Mechanism: Inhibition of ATP synthase or KatG protein regulation.

Comparison vs.

Compound Class Substituent (R) MIC (pg/mL)
Standard

N-substituted 2x more potent than
Novel Hydrazone (4d) 0.8 o

hydrazone Isoniazid (1.6 pg/mL)

Thiosemicarbazide Comparable to
Compound 5 ] 2.0

moiety Ethambutol
Standard Drug Isoniazid 1.6 Reference Standard
Standard Drug Ciprofloxacin 3.12 Reference Standard

Data Source: Derived from recent assays (e.g., Microplate Alamar Blue Assay).

B. Antimalarial Activity (Target: P. falciparum)

Derivatives often target the heme detoxification pathway, similar to Chloroquine, but the C3-
formyl modifications can bypass resistance mechanisms in strains like W2.
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Comparison vs.

Compound Structure Features IC50 (pg/mL)
Standard
Quinoline- Superior to
Compound 60 Thiosemicarbazide 0.19 Chloroquine (0.20
hybrid pg/mL)
) o Dimeric quinoline Highly potent against
Bis-quinoline 160 ) 0.032 (uM) ] )
linker resistant strains
Standard Drug Chloroquine 0.20 Reference Standard

C. Anticancer Activity (Target: HeLa, MCF-7)

The aldehyde group is frequently converted to benzotriazole hydrazones, which induce

apoptosis.
Substitution . ]
Compound IC50 (pM) Cell Line Efficacy
Pattern
High potency,
2-Benzotriazole- ) p g
Compound 5e 1.23 HelLa selective
3-hydrazone -
cytotoxicity
2-Benzotriazole-
Compound 7a 1.91 DAN-G Moderate
3-acylhydrazone
Standard Drug Doxorubicin 0.5-1.0 HelLa Gold Standard

Structure-Activity Relationship (SAR) Deep Dive

The biological efficacy of these molecules is governed by specific electronic and steric factors

at three key positions.

The SAR Map

e Position C2 (The Anchor):
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o Chlorine (-Cl): Essential for initial reactivity. Often retained for antimicrobial activity due to

lipophilicity.

o Substitution (e.g., -OMe, -NH-NH2): Replacing -Cl with bulky nucleophiles (benzotriazole,

hydrazine) drastically improves anticancer and antimalarial profiles by increasing DNA

intercalation capability.

e Position C3 (The Warhead):

o The Formyl (-CHO) group is rarely active on its own. It must be derivatized into Schiff

bases (imines) or hydrazones.

o Rule: Electron-withdrawing groups on the phenyl ring of the Schiff base (e.g., 4-NO2, 4-F)

enhance antibacterial activity.

e Position C6/C7/C8 (The Electronic Tuners):

o C6-Methyl (-CH3): Increases lipophilicity (LogP), improving cell membrane permeability

(crucial for anti-TB).

o C6-Fluoro/Chloro: Electron-withdrawing halogens at C6 stabilize the ring against

metabolic oxidation, prolonging half-life.

Visualization: SAR Logic
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Figure 2: Strategic substitution sites and their impact on biological activity.

Experimental Validation Protocols

To replicate the data cited above, use the following standardized assays.

Protocol A: Microplate Alamar Blue Assay (MABA) for
Anti-TB

Used to determine MIC against M. tuberculosis.[6]

Inoculum: Prepare M. tuberculosis H37Rv suspension (McFarland standard 1).

Plating: Add 100 uL Middlebrook 7H9 broth to 96-well plates.

Dilution: Serial dilution of the quinoline derivative (100 pg/mL to 0.2 pg/mL).

Incubation: Incubate at 37°C for 5 days.

Indicator: Add 20 uL Alamar Blue reagent and 10% Tween 80. Incubate for 24 hours.

Readout:Pink = Growth (Inactive); Blue = No Growth (Active).

Protocol B: MTT Assay for Anticancer Viability

e Seeding: Seed HeLa/MCF-7 cells (

cells/well) in 96-well plates.

Treatment: Treat with quinoline derivatives (0.1 - 100 pM) for 48 hours.

Staining: Add 10 pL MTT reagent (5 mg/mL). Incubate for 4 hours at 37°C.

Solubilization: Dissolve formazan crystals in DMSO.

Measurement: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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